Cas no 105547-26-0 (1H-Benz[e]indene-3-carboxylic acid, 2,3,6,7,8,9-hexahydro-7-oxo-,methyl ester)

• Product Name: 1H-Benz[e]indene-3-carboxylic acid, 2,3,6,7,8,9-hexahydro-7-oxo-,methyl ester
• CAS No: 105547-26-0
• MF: C₁₅H₁₆O₃
• MW: 244.285744667053
• CID: 1155271
• Update Time: 2024-07-26

1H-Benz[e]indene-3-carboxylic acid, 2,3,6,7,8,9-hexahydro-7-oxo-,methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Benz[e]indene-3-carboxylic acid, 2,3,6,7,8,9-hexahydro-7-oxo-,methyl ester
• 1H-Benz[e]indene-3-carboxylic acid, 2,3,6,7,8,9-hexahydro-7-oxo-, methyl ester

• Inchi： 1S/C15H16O3/c1-18-15(17)14-7-6-12-11-5-3-10(16)8-9(11)2-4-13(12)14/h2,4,14H,3,5-8H2,1H3
• InChI Key： UMBJAMKDGYAXLW-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)C2=C(C3CCC(=O)CC=3C=C2)CC1

Computed Properties

• Exact Mass: 244.10998

Experimental Properties

• Density: 1.224±0.06 g/cm3(Predicted)
• Boiling Point: 390.2±42.0 °C(Predicted)
• PSA: 43.37